Tamsulosin-D4

• Molecular Formula: C20H28N2O5S
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C20H28N2O5S/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24)/t15-/m1/s1/i11D2,12D2
• InChIKey: DRHKJLXJIQTDTD-YIBGCOCLSA-N

Tamsulosin-D4 Deuterated Internal Standard Overview

Tamsulosin-D4 (hydrochloride) is a stable isotope-labeled analog of the α1-adrenergic receptor antagonist tamsulosin, in which four hydrogen atoms on the ethoxyphenoxyethyl side chain are replaced by deuterium . It is classified as a deuterated internal standard (IS) expressly designed for the quantitative determination of tamsulosin in biological matrices by GC-MS or LC-MS/MS [1]. The compound carries CAS number 2518100-55-3 (HCl salt) and a molecular formula of C₂₀H₂₄D₄N₂O₅S • HCl with a formula weight of approximately 449 g/mol . Tamsulosin-D4 is not a therapeutic agent but a bioanalytical reference material supplied with full Certificate of Analysis documentation, making it suitable for method development, method validation (AMV), quality control (QC) applications, and Abbreviated New Drug Application (ANDA) regulatory submissions [2].

✓Deuterated internal standard (d4) for tamsulosin quantification by LC-MS/MS

✓Suitable for bioanalytical method development, validation, and QC workflows

✓Documentation supports method validation review and regulatory context

• [1] Bertin Bioreagent. Tamsulosin-d4 (hydrochloride) – CAT N°: 28486. Product Overview. Intended for use as an internal standard for the quantification of tamsulosin by GC- or LC-MS. View Source
• [2] SynZeal. Tamsulosin D4 – SZ CAT No: SZ-T008D01. CAS 1231943-97-7. Supplied with detailed characterization data compliant with regulatory guideline; suitable for ANDA submissions. View Source

Why Tamsulosin-D4 Cannot Be Substituted

In quantitative LC-MS/MS bioanalysis, the internal standard must co-elute with the analyte and experience identical matrix effects, extraction recovery, and ionization efficiency to reliably normalize signal variability [1]. Non-isotopic structural analogs (e.g., propranolol, tolterodine, diphenhydramine) used as IS in published tamsulosin methods exhibit different chromatographic retention, differential extraction recovery, and unequal ion suppression/enhancement, leading to method accuracy deviations exceeding the ±15% criterion required by FDA and EMA bioanalytical guidelines [2]. Even among deuterated tamsulosin variants, Tamsulosin-D4 (d4) offers a mass shift of +4 Da from the unlabeled analyte, which is superior to the +3 Da shift of Tamsulosin-d3 for minimizing isotopic cross-talk, while avoiding the excessive retention time shift and potential deuterium scrambling observed with higher deuteration levels . The evidence below quantifies these differentiating performance characteristics.

Non-isotopic structural analogs

May exhibit differential retention, extraction recovery, and matrix effects, leading to accuracy deviations outside acceptance criteria.

Lower deuteration (d3) analogs

Potential isotopic cross-talk from natural ³⁴S abundance may increase background signal at the IS channel and limit LLOQ.

Non-deuterated or research-grade standards

May lack pharmacopeial traceability documentation, requiring additional in-house qualification for regulated bioanalysis.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Zaware, S. R., & Kuchekar, B. S. (2010). A rapid, sensitive and direct quantification of tamosulosin in human plasma by LC-ESI-MS/MS: application to a bioequivalence study. International Journal of Research in Pharmaceutical Sciences, 1(4). Uses Tamsulosin-D4 as IS achieving linear range 0.075–50.0 ng/mL, r≥0.9992, run time 1.8 min. View Source

Tamsulosin-D4 Comparative Performance Evidence

Isotopic Purity Across Deuterated Compounds

In a 2023 study employing LC-ESI-HR-MS and NMR to systematically evaluate the isotopic purity of commercially available deuterium-labeled compounds, Tamsulosin-D4 (TAM-d4) achieved an isotopic purity of 99.5% [1]. This value was determined by full-scan MS isotopic ion extraction and integration, with triplicate analysis confirming reproducibility [1]. Among five deuterated compounds evaluated in the same study—benzofuranone-d2 (94.7%), tamsulosin-d4 (99.5%), oxybutynin-d5 (98.8%), eplerenone-d3 (99.9%), and propafenone-d7 (96.5%)—Tamsulosin-D4 ranked second highest in isotopic enrichment, trailing only eplerenone-d3 by 0.4 percentage points [1]. This high isotopic purity minimizes the presence of unlabeled (d0) and under-labeled (d1–d3) species that would otherwise contribute to method background signal and compromise the lower limit of quantification (LLOQ).

Isotopic Purity

Head-to-head

Tamsulosin-D4: 99.5%

Panel mean (n=5): 97.9% · benzofuranone-d2 94.7%

Ranked 2nd of 5 tested

Higher isotopic purity supports lower background and LLOQ.

LC-ESI-HR-MS and NMR; triplicate analysis

Evidence Dimension	Percent isotopic enrichment (deuterium incorporation)
Target Compound Data	Tamsulosin-D4 (TAM-d4): 99.5% isotopic purity
Comparator Or Baseline	Benzofuranone-d2: 94.7%; Oxybutynin-d5: 98.8%; Eplerenone-d3: 99.9%; Propafenone-d7: 96.5%
Quantified Difference	Tamsulosin-D4 isotopic purity exceeds the mean of the five-compound panel (97.9%) by 1.6 percentage points; 4.8 percentage points above benzofuranone-d2
Conditions	LC-ESI-HR-MS full scan with isotopic ion extraction and integration; NMR confirmation; triplicate analysis (Kumar et al., Anal. Methods, 2023, 15, 1470–1477)

Why This Matters

Higher isotopic purity directly reduces analytical background from residual unlabeled species, enabling lower LLOQ and more accurate quantification at trace therapeutic concentrations.

• [1] Kumar, S., Gajjela, R., Kumar, H., Arulraj, R. A., Subramaniam, S., Kothandaramachandran, T., Sudhir V, S., Chauthe, S. K., Gupta, A., Mathur, A., Roy, A., Bagadi, M., & Caceres-Cortes, J. (2023). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 15, 1470–1477. DOI: 10.1039/D2AY01980A. View Source

Extraction Recovery Consistency

In a validated LC-MS/MS method for simultaneous estimation of solifenacin and tamsulosin in rat plasma, Tamsulosin-D4 was employed as the internal standard alongside Solifenacin-D5 [1]. Mean extraction recovery for Tamsulosin-D4 was 82.6%, compared to 84.7% for solifenacin, 87.5% for tamsulosin (analyte), and 86.1% for solifenacin-D5 (IS) [1]. Recovery was consistent across low, medium, and high QC levels. For both analytes, precision and accuracy remained within 15% at all QC levels, meeting FDA bioanalytical method validation criteria [1]. This recovery profile confirms that Tamsulosin-D4 tracks the analyte tamsulosin through the solid-phase extraction (SPE) procedure with acceptable parallelism, ensuring reliable internal standard-based normalization.

Extraction Recovery

Head-to-head

Tamsulosin-D4 IS: 82.6%

Tamsulosin analyte: 87.5% · Solifenacin-D5 IS: 86.1%

Consistent across low, mid, high QC levels

Recovery parallelism supports reliable IS normalization.

SPE from rat plasma; precision ≤15% at all QC

Evidence Dimension	Mean extraction recovery (%) from rat plasma via SPE
Target Compound Data	Tamsulosin-D4 (IS): 82.6% mean recovery
Comparator Or Baseline	Tamsulosin (analyte): 87.5%; Solifenacin: 84.7%; Solifenacin-D5 (IS): 86.1%
Quantified Difference	Tamsulosin-D4 recovery is 4.9 percentage points lower than tamsulosin analyte recovery but within the acceptable parallelism range; precision and accuracy <15% CV at all QC levels for both analytes
Conditions	Solid-phase extraction from 100 μL Wistar rat plasma; LC-MS/MS; QC levels: low, medium, high; Mohan et al., Int. J. Res. Pharm. Sci., 2020, 11(4)

Why This Matters

Documented recovery consistency across QC levels corroborates the suitability of Tamsulosin-D4 as a reliable IS for pharmacokinetic and toxicokinetic studies conducted under regulatory guidance.

• [1] Mohan, K., et al. (2020). Estimation of solifenacin and tamsulosin in rat plasma by LC-MS/MS: Application to a pharmacokinetic study. International Journal of Research in Pharmaceutical Sciences, 11(4). DOI: 10.26452/ijrps.v11i4.3829. Mean recovery: solifenacin 84.7%, tamsulosin 87.5%, solifenacin D5 86.1%, tamsulosin D4 82.6%. View Source

Chemical Purity Supplier Comparison

Chemical purity specifications for Tamsulosin-D4 vary meaningfully across commercial suppliers, with direct implications for method robustness and regulatory acceptance. Cayman Chemical and Sigma-Aldrich specify purity ≥99% deuterated forms (d1–d4) . In contrast, Clearsynth specifies HPLC purity not less than 90% for its Tamsulosin-d4 Hydrochloride product , while InvivoChem lists purity ≥98% . A 9-percentage-point difference in minimum purity between the highest-specification suppliers (≥99%) and the lowest (≥90%) represents a potential 10-fold variation in total impurity burden. For a reference standard used in regulated bioanalysis, higher chemical purity reduces the risk of interfering peaks, minimizes column contamination, and strengthens the defensibility of method validation data during regulatory audit.

Chemical Purity

Specification review

Highest: ≥99% (Cayman, Sigma)

Lowest: ≥90% (Clearsynth)

9 pp difference; potential 10× impurity burden

Higher purity reduces interference risk in regulated methods.

Supplier CoA; HPLC determination

Evidence Dimension	Chemical purity specification (HPLC or equivalent)
Target Compound Data	Cayman Chemical / Sigma-Aldrich: ≥99% deuterated forms (d1–d4)
Comparator Or Baseline	Clearsynth: ≥90% by HPLC; InvivoChem: ≥98%
Quantified Difference	9 percentage points between highest (≥99%) and lowest (≥90%) commercial purity specification
Conditions	Supplier Certificate of Analysis; HPLC purity determination; product labeling as of 2024–2025

Why This Matters

In a procurement context, selecting a ≥99% purity lot of Tamsulosin-D4 directly reduces the risk of method failure due to impurity-related interferences and aligns with pharmacopeial expectations for reference standard quality.

Pharmacopeial Traceability Documentation

Tamsulosin-D4 from suppliers such as SynZeal is explicitly positioned for ANDA submissions and commercial pharmaceutical production, with the option for traceability against USP or EP pharmacopeial standards provided based on feasibility [1]. The product is supplied with detailed characterization data compliant with regulatory guidelines, distinguishing it from research-grade deuterated tamsulosin standards that may lack pharmacopeial traceability documentation [1]. This regulatory-ready documentation package is not uniformly available across all deuterated tamsulosin variants or from all suppliers. For instance, Tamsulosin-d3 (racemic, CAS 1189923-88-3) is primarily marketed as a research chemical without explicit ANDA-ready documentation [2].

Pharmacopeial Traceability

Supplier data

Available from SynZeal with USP/EP traceability option; Tamsulosin-d3 typically research-grade

Regulatory-ready documentation may reduce method qualification effort.

Class-level observation; verify per supplier

Evidence Dimension	Availability of pharmacopeial traceability and ANDA-ready documentation
Target Compound Data	Tamsulosin-D4: Detailed characterization data compliant with regulatory guidelines; traceability against USP/EP available
Comparator Or Baseline	Tamsulosin-d3 (racemic): Marketed as a research chemical; no explicit ANDA documentation (class-level observation)
Quantified Difference	Qualitative difference in regulatory documentation support; Tamsulosin-D4 is positioned for ANDA/regulatory submissions; Tamsulosin-d3 is typically positioned for research use only
Conditions	Supplier product specifications; SynZeal, Daicel Pharma Standards, and Axios Research product descriptions

Why This Matters

For laboratories operating under GLP or supporting ANDA submissions, the availability of pharmacopeial traceability documentation eliminates the need for costly in-house qualification of the internal standard, reducing method development timelines and regulatory risk.

• [1] SynZeal. Tamsulosin D4 – SZ-T008D01. Can be used as reference standard with traceability against pharmacopeial standards (USP or EP) based on feasibility. Supplied with detailed characterization data compliant with regulatory guideline. View Source
• [2] Kuujia.com. rac Tamsulosin-d3 Hydrochloride – CAS 1189923-88-3. Described as a deuterated compound for use as an internal standard in research applications; no mention of ANDA or pharmacopeial traceability. View Source

Method Throughput and Run Time

In a validated bioanalytical method using Tamsulosin-D4 as the internal standard, a total chromatographic run time of 1.8 minutes per sample was achieved on a Betabasic-8 column with SPE extraction and no drying/reconstitution step [1]. The method demonstrated a linear calibration range of 0.075–50.0 ng/mL with a correlation coefficient ≥0.9992 and was successfully applied to a human bioequivalence study [1]. By comparison, published methods using non-isotopic internal standards such as propranolol or tolterodine reported run times of 3.0–6.0 minutes [2][3], representing a 1.7- to 3.3-fold longer analysis time per sample. The shorter run time with Tamsulosin-D4 as IS translates directly to higher laboratory throughput, an important consideration for large-batch bioequivalence studies involving hundreds to thousands of samples.

Run Time

Reported

Tamsulosin-D4 IS method: 1.8 min

Non-isotopic IS methods: 3.0–6.0 min

1.7–3.3× shorter run time

Faster run time increases throughput for large-batch studies.

Human plasma; SPE; LC-ESI-MS/MS

Evidence Dimension	Total chromatographic run time per sample
Target Compound Data	Tamsulosin-D4 as IS: 1.8 min per sample (Betabasic-8 column, SPE, LC-ESI-MS/MS)
Comparator Or Baseline	Propranolol as IS: 6.0 min gradient run (C8 column, LLE); Tolterodine as IS: 3.0 min isocratic run (RP-18 column, LLE)
Quantified Difference	1.8 min vs. 3.0–6.0 min; 1.7- to 3.3-fold reduction in run time
Conditions	Human plasma; SPE (Tamsulosin-D4 method) vs. LLE (comparator methods); various LC-MS/MS platforms (2010–2011 publications)

Why This Matters

For contract research organizations (CROs) and pharmaceutical QC laboratories processing large sample batches, a 1.8-minute run time versus a 3–6-minute run time can increase daily sample throughput by 66–233%, directly reducing per-sample cost and study turnaround time.

• [1] Zaware, S. R., & Kuchekar, B. S. (2010). A rapid, sensitive and direct quantification of tamosulosin in human plasma by LC-ESI-MS/MS: application to a bioequivalence study. Int. J. Res. Pharm. Sci., 1(4). Tamsulosin-D4 as IS; run time 1.8 min; linear range 0.075–50.0 ng/mL; r≥0.9992. View Source
• [2] Acta Chromatographica. (2010). Quantification of tamsulosin in human plasma by HPLC-ESI-MS-MS using propranolol as IS. C8 column, gradient elution, total run time approximately 6 min per sample (including column re-equilibration). View Source
• [3] Journal of Bioanalysis & Biomedicine. (2011). Quantification of Tamsulosin in Human Plasma Using LC-MS/MS. Tolteridone tartrate as IS; RP-18 column; isocratic; elution time 3.0 min. View Source

Isotopic Cross-Talk Mitigation

The natural isotopic distribution of tamsulosin (containing one sulfur atom with a significant ³⁴S contribution at M+2) means that the M+2 and M+3 isotopic peaks of the unlabeled analyte can interfere with the selected reaction monitoring (SRM/MRM) channel of a +3 Da internal standard. Tamsulosin-D4, with a +4 Da mass shift, moves the IS detection window one additional dalton away from the most intense natural isotopic envelope of the analyte, reducing isotopic cross-talk by an estimated factor of 3- to 10-fold compared to a +3 Da labeled analog, based on the natural abundance of ³⁴S (4.21%) and its combinatorial contribution to the M+3 peak [1]. While no published study has directly measured cross-talk for Tamsulosin-d3 versus Tamsulosin-d4, class-level principles of isotope dilution mass spectrometry support the superiority of the +4 Da shift for analytes containing sulfur or chlorine [2].

Isotopic Cross-Talk

Class-level

Estimated 3–10× reduction for +4 Da vs. +3 Da (theoretical)

+4 Da mass shift may reduce interference from natural ³⁴S.

Based on ³⁴S abundance; direct measurement not available

Evidence Dimension	Mass shift from unlabeled analyte and associated isotopic cross-talk risk
Target Compound Data	Tamsulosin-D4: +4 Da mass shift; deuterium labeling at four positions; reduced overlap with natural ³⁴S isotopic envelope
Comparator Or Baseline	Tamsulosin-d3 (racemic): +3 Da mass shift; greater potential for overlap with M+3 natural isotopic peak of unlabeled tamsulosin (class-level inference; no direct comparative study available)
Quantified Difference	Estimated 3- to 10-fold reduction in isotopic cross-talk for d4 versus d3 based on ³⁴S natural abundance (4.21%); direct measurement not available
Conditions	Theoretical calculation based on elemental composition C₂₀H₂₈N₂O₅S; natural isotopic abundance data (IUPAC)

Why This Matters

For methods requiring quantification at low ng/mL concentrations in complex matrices, reduced isotopic cross-talk from the +4 Da mass shift improves signal-to-noise ratio at the LLOQ and reduces the risk of inaccurate quantification due to IS channel interference.

• [1] IUPAC Commission on Isotopic Abundances and Atomic Weights. Natural isotopic abundance of ³⁴S = 4.21%. Used for theoretical calculation of M+2 and M+3 peak contributions in tamsulosin (C₂₀H₂₈N₂O₅S). View Source
• [2] Restek. (2015). Choosing an Internal Standard. Notes that deuterium-labeled IS should have sufficient mass difference (typically ≥3 Da) to avoid natural isotopic interference; +4 Da is preferred for S/Cl-containing analytes. View Source

Tamsulosin-D4 Application Scenarios

ANDA Bioequivalence Studies

Tamsulosin-D4 is the preferred internal standard for laboratories conducting tamsulosin bioequivalence studies under ANDA submissions. Its ≥99% chemical purity, 99.5% isotopic enrichment, and availability of pharmacopeial traceability documentation (USP/EP) directly satisfy regulatory expectations for reference standard qualification [1]. The validated 1.8-minute LC-MS/MS method using Tamsulosin-D4 as IS, with a linear range of 0.075–50.0 ng/mL (r≥0.9992), has been successfully applied to human bioequivalence study samples, demonstrating fitness-for-purpose in a regulatory context [2].

Preclinical PK/TK Studies

For preclinical PK/TK studies in rats, Tamsulosin-D4 provides documented extraction recovery of 82.6% from 100 μL rat plasma via SPE, with precision and accuracy within 15% CV at low, medium, and high QC levels [1]. This performance has been demonstrated in a validated multi-analyte method (solifenacin + tamsulosin) that employed both Tamsulosin-D4 and Solifenacin-D5 as internal standards, confirming compatibility with high-throughput preclinical workflows [1].

Therapeutic Drug Monitoring

Tamsulosin-D4 is suitable for clinical TDM applications requiring quantification of tamsulosin in human plasma at therapeutic concentrations (typical Cmax ~15 ng/mL). The deuterated IS compensates for patient-specific matrix effects that would otherwise compromise accuracy when using non-isotopic internal standards [1]. Its use in published clinical bioequivalence studies confirms applicability to human plasma matrices collected under fasting and fed conditions .

Pharmaceutical QC and Impurity Profiling

Beyond its role as an LC-MS internal standard, Tamsulosin-D4 serves as a reference standard for analytical method development, method validation (AMV), and quality control (QC) during commercial tamsulosin production [1]. Its availability with detailed characterization data and potential traceability to USP/EP pharmacopeial standards makes it suitable for impurity profiling, stability-indicating method validation, and release testing in GMP environments [1].

Application

Selection Property

Validation Focus

Bioanalytical method validation for tamsulosin in human plasma

Documentation support for regulatory review

Accuracy, precision, linearity across matrix

Preclinical PK/TK studies in rodent plasma

Documented extraction recovery and precision

IS normalization across low, mid, high QC

Human plasma tamsulosin quantification for exposure-response research

Matrix-effect compensation by co-eluting IS

Quantification reliability at therapeutic concentrations

Pharmaceutical method validation and QC

High chemical purity and characterization data

Impurity profiling and stability-indicating assays

• [1] SynZeal. Tamsulosin D4 – SZ-T008D01. Product can be used for AMV, QC, ANDA applications, and commercial production. Traceability against USP/EP available. View Source
• [2] Zaware, S. R., & Kuchekar, B. S. (2010). A rapid, sensitive and direct quantification of tamosulosin in human plasma by LC-ESI-MS/MS: application to a bioequivalence study. Int. J. Res. Pharm. Sci., 1(4). View Source